1-Propanaminium, 3-(dimethylamino)-N,N,N-trimethyl-

• CAS No.: 52067-34-2
• Molecular Formula: C8H21N2+
• Molecular Weight: 145.27 g/mol
• IUPAC Name: 3-(dimethylamino)propyl-trimethylazanium
• InChI: InChI=1S/C8H21N2/c1-9(2)7-6-8-10(3,4)5/h6-8H2,1-5H3/q+1
• InChI Key: UGGKRHNKGSYHIP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC[N+](C)(C)C

Description

1-Propanaminium, 3-(dimethylamino)-N,N,N-trimethyl- is a quaternary ammonium compound. It is known for its surfactant properties and is commonly used in various industrial and scientific applications. This compound is characterized by its ability to reduce surface tension, making it useful in formulations requiring emulsification, dispersion, and wetting properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Propanaminium, 3-(dimethylamino)-N,N,N-trimethyl- typically involves the quaternization of dimethylaminopropylamine with methyl chloride. The reaction is carried out in an aqueous or alcoholic medium under controlled temperature and pressure conditions to ensure complete quaternization. The reaction can be represented as follows:

$$\text{(CH}_3\text{)}_2\text{NCH}_2\text{CH}_2\text{CH}_2\text{NH}_2 + \text{CH}_3\text{Cl} \rightarrow \text{(CH}_3\text{)}_2\text{NCH}_2\text{CH}_2\text{CH}_2\text{N(CH}_3\text{)}_3\text{Cl}^-$$(CH3​)2​NCH2​CH2​CH2​NH2​+CH3​Cl→(CH3​)2​NCH2​CH2​CH2​N(CH3​)3​Cl−

Industrial Production Methods

In industrial settings, the production of 1-Propanaminium, 3-(dimethylamino)-N,N,N-trimethyl- is carried out in large reactors where the reactants are mixed and heated to the desired temperature. The reaction mixture is then cooled, and the product is isolated through filtration or centrifugation. The final product is often purified through recrystallization or distillation to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

1-Propanaminium, 3-(dimethylamino)-N,N,N-trimethyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced under specific conditions to yield amines.

Substitution: It undergoes nucleophilic substitution reactions, where the quaternary ammonium group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Nucleophiles like hydroxide ions or halides are commonly used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

1-Propanaminium, 3-(dimethylamino)-N,N,N-trimethyl- has a wide range of applications in scientific research:

Chemistry: Used as a surfactant in various chemical reactions and formulations.

Biology: Employed in cell culture media and as a component in biological assays.

Medicine: Utilized in drug delivery systems and as an active ingredient in certain pharmaceuticals.

Industry: Applied in the production of personal care products, detergents, and cleaning agents.

Mechanism of Action

The mechanism of action of 1-Propanaminium, 3-(dimethylamino)-N,N,N-trimethyl- involves its interaction with cell membranes and proteins. The quaternary ammonium group interacts with negatively charged sites on cell membranes, leading to disruption of membrane integrity. This property is exploited in its use as a disinfectant and preservative.

Comparison with Similar Compounds

Similar Compounds

• 1-Propanaminium, 3-amino-N-(carboxymethyl)-N,N-dimethyl-
• 1-Propanaminium, N-(3-aminopropyl)-2-hydroxy-N,N-dimethyl-3-sulfo-

Uniqueness

1-Propanaminium, 3-(dimethylamino)-N,N,N-trimethyl- is unique due to its specific quaternary ammonium structure, which imparts distinct surfactant properties. Its ability to reduce surface tension and interact with cell membranes makes it particularly valuable in various applications.